Cas no 25786-81-6 (Ethyl 5-fluoroisoxazole-4-carboxylate)
Ethyl 5-fluoroisoxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 5-Fluoro-isoxazole-4-carboxylic acid ethyl ester
- ethyl 5-fluoroisoxazole-4-carboxylate
- Ethyl 5-fluoroisoxazole-4-carboxylate
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- MDL: MFCD18831082
- Inchi: 1S/C6H6FNO3/c1-2-10-6(9)4-3-8-11-5(4)7/h3H,2H2,1H3
- InChI Key: GRJVZGHMZNALLD-UHFFFAOYSA-N
- SMILES: FC1=C(C=NO1)C(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 153
- Topological Polar Surface Area: 52.3
Ethyl 5-fluoroisoxazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D530717-1g |
5-Fluoro-isoxazole-4-carboxylic acid ethyl ester |
25786-81-6 | 95% | 1g |
$910 | 2024-08-03 |
Ethyl 5-fluoroisoxazole-4-carboxylate Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on Ethyl 5-fluoroisoxazole-4-carboxylate
Comprehensive Overview of Ethyl 5-fluoroisoxazole-4-carboxylate (CAS No. 25786-81-6)
Ethyl 5-fluoroisoxazole-4-carboxylate (CAS No. 25786-81-6) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a 5-fluoroisoxazole core, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties, including the presence of a fluorine atom and an ester group, make it a versatile building block for drug discovery and material science applications.
The growing interest in fluorinated isoxazole derivatives stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. Researchers frequently search for "Ethyl 5-fluoroisoxazole-4-carboxylate synthesis" or "CAS 25786-81-6 applications," reflecting the compound's relevance in medicinal chemistry. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutics.
From a synthetic perspective, Ethyl 5-fluoroisoxazole-4-carboxylate is typically prepared via cyclization reactions involving fluorinated precursors. The compound's carboxylate ester moiety allows for further functionalization, enabling the creation of diverse derivatives. Industrial queries such as "buy Ethyl 5-fluoroisoxazole-4-carboxylate" or "25786-81-6 suppliers" indicate its commercial importance, particularly in fine chemical manufacturing.
Environmental and safety considerations are also pivotal in discussions about fluorinated compounds. While Ethyl 5-fluoroisoxazole-4-carboxylate is not classified as hazardous, proper handling protocols are recommended due to its reactive functional groups. This aligns with the broader industry trend toward sustainable and green chemistry practices, a topic frequently searched alongside "safe handling of fluorinated esters."
In summary, Ethyl 5-fluoroisoxazole-4-carboxylate (CAS No. 25786-81-6) represents a critical intermediate in organic synthesis, bridging academic research and industrial applications. Its structural versatility and relevance to cutting-edge therapeutic development ensure its continued prominence in scientific literature and commercial catalogs.
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